![molecular formula C11H26Cl2N2O B1398350 2-{Ethyl[2-(3-piperidinyl)ethyl]amino}-1-ethanol dihydrochloride CAS No. 1220020-56-3](/img/structure/B1398350.png)
2-{Ethyl[2-(3-piperidinyl)ethyl]amino}-1-ethanol dihydrochloride
Overview
Description
“2-{Ethyl[2-(3-piperidinyl)ethyl]amino}-1-ethanol dihydrochloride” is a chemical compound with the formula C₁₁H₂₆Cl₂N₂O . It is used in scientific research and has diverse applications, such as drug development and organic synthesis.
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C₁₁H₂₆Cl₂N₂O . The InChI code for this compound is 1S/C10H22N2O.2ClH/c1-12(7-8-13)6-4-10-3-2-5-11-9-10;;/h10-11,13H,2-9H2,1H3;2*1H .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 273.24300 . Unfortunately, specific information about its density, boiling point, and melting point is not available .Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Schiff and Mannich Bases : The compound has been utilized in the synthesis of Schiff and Mannich bases of isatin derivatives. This synthesis involves the reaction with formaldehyde and piperidine, highlighting its role in creating complex organic compounds (Bekircan & Bektaş, 2008).
- Formation of Differentiated Receptors : Modifications to a similar molecular structure led to changes in sympathomimetic activity, demonstrating its potential in creating differentiated receptors for β-1 and β-2 types (Lands, Ludueña & Buzzo, 1967).
Catalytic and Synthetic Functions
- Catalysis in Intramolecular Cyclization : The compound has been studied for its role in catalyzing intramolecular cyclization, particularly in the formation of piperidine bases. This highlights its importance in facilitating specific organic reactions (Reddy, Kulkarni & Subrahmanyam, 1994).
- Use in Synthesizing Pyridine Derivatives : It's also been used in the synthesis of new pyridine derivatives, showing its versatility in the creation of various organic molecules (Patel, Agravat & Shaikh, 2011).
Biochemical and Medicinal Applications
- Antimicrobial Activity : Some derivatives of this compound have shown antimicrobial activities, suggesting its potential use in developing new antimicrobial agents (Faty, Hussein & Youssef, 2010).
- Potential in Drug Development : Its derivatives have been tested for anti-inflammatory activities, indicating its possible role in the development of new drugs (Abignente et al., 1992).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-{Ethyl[2-(3-piperidinyl)ethyl]amino}-1-ethanol dihydrochloride, also known as EPEA
Mode of Action
Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . The interaction of EPEA with its targets and the resulting changes would need to be determined through further scientific investigation.
Biochemical Pathways
Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives
properties
IUPAC Name |
2-[ethyl(2-piperidin-3-ylethyl)amino]ethanol;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2O.2ClH/c1-2-13(8-9-14)7-5-11-4-3-6-12-10-11;;/h11-12,14H,2-10H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUCFGZCXQHQMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC1CCCNC1)CCO.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H26Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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